Cas no 1796910-06-9 (1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide)

• Product Name: 1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide
• CAS No: 1796910-06-9
• MF: C₁₉H₁₈ClN₃O₂
• MW: 355.818123340607
• CID: 6333287
• PubChem ID: 71809851
• Update Time: 2025-06-07

1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide
• F6443-8291
• AKOS024565900
• 1-(benzo[d]oxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide
• 1796910-06-9

• Inchi： 1S/C19H18ClN3O2/c1-12-13(20)6-4-8-14(12)21-18(24)16-9-5-11-23(16)19-22-15-7-2-3-10-17(15)25-19/h2-4,6-8,10,16H,5,9,11H2,1H3,(H,21,24)
• InChI Key： QCXRGLFNEWSQGO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C1CCCN1C1=NC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 355.1087545g/mol
• Monoisotopic Mass: 355.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide

1-(1,3-Benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide: A Comprehensive Overview

The compound 1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide (CAS No. 1796910-06-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazole derivatives, which have been extensively studied for their unique electronic properties and biological activities. The molecule consists of a pyrrolidine ring substituted with a benzoxazole moiety and an N-substituted group containing a chlorinated aromatic ring. These structural features contribute to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and cyclization. Researchers have employed various strategies, including the use of transition metal catalysts and microwave-assisted synthesis, to optimize the production of 1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide. These methods not only enhance the yield but also reduce the reaction time, making the synthesis more feasible for large-scale production.

The biological activity of this compound has been a focal point of recent studies. Experimental data indicate that 1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. For instance, studies have shown its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This finding underscores its potential as a lead compound in drug discovery for treating cognitive disorders.

In addition to its enzymatic inhibition properties, this compound has demonstrated remarkable selectivity towards certain receptor systems. Preclinical studies suggest that it interacts with GABA receptors, potentially offering therapeutic benefits in conditions such as epilepsy and anxiety disorders. The integration of computational modeling techniques has further elucidated the molecular interactions responsible for these activities, providing insights into structure-activity relationships (SARs) that can guide future drug design.

The chemical stability and solubility profile of 1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide are critical factors influencing its pharmacokinetic properties. Research indicates that the compound exhibits moderate solubility in aqueous solutions, which is favorable for oral administration. However, efforts are ongoing to improve its bioavailability through structural modifications or formulation strategies such as encapsulation in lipid nanoparticles or cyclodextrins.

From a materials science perspective, this compound has shown promise as a building block for advanced materials. Its aromatic heterocyclic structure makes it suitable for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have explored its role as an electron transport layer in organic photovoltaic devices, where it enhances charge separation efficiency and overall device performance.

Moreover, the environmental impact of 1-(1,3-benzoxazol-2-yl)-N-(3-chloro-2-methylphenyl)pyrrolidine-2-carboxamide has been evaluated in accordance with green chemistry principles. Researchers have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits low toxicity towards aquatic organisms at environmentally relevant concentrations, suggesting its potential for sustainable chemical processes.

In conclusion, 1-(1,3-benzoxazol-2-yli-N-(3-chloro-2-methylphenyl)pyrrolidine -carboxamide (CAS No. 1796910 -06 -9) is a multifaceted compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both therapeutic interventions and innovative material technologies.